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Abstract
1,4-Dimethyladamantane, a member of the diamondoid family of hydrocarbons, presents a

unique structural scaffold of significant interest in medicinal chemistry and materials science.

Characterized by its rigid, cage-like structure and lipophilicity, the adamantane core offers a

versatile platform for the design of novel therapeutics and advanced materials. This guide

provides a comprehensive technical overview of 1,4-dimethyladamantane, including its

chemical and physical properties, detailed synthetic strategies, and thorough analytical

characterization. While this specific isomer is less documented than its 1,3- and 1,3,5-

substituted counterparts, this document consolidates available data and extrapolates from

established principles of adamantane chemistry to provide a foundational resource for

researchers. Emphasis is placed on the causality behind synthetic choices and the principles of

spectroscopic analysis, offering field-proven insights for professionals in drug development and

chemical research.
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Introduction: The Adamantane Scaffold in Modern
Science
Adamantane (tricyclo[3.3.1.13,7]decane) is a perfectly symmetrical, strain-free molecule

representing the smallest unit of a diamond crystal lattice.[1][2] Its discovery in crude oil in

1933 and subsequent efficient synthesis by Schleyer in 1957 opened a new chapter in

polyhedral organic chemistry.[2][3] The adamantane moiety has become a "privileged scaffold"

in medicinal chemistry for several key reasons:

Lipophilicity: The bulky, non-polar hydrocarbon cage significantly increases the lipophilicity of

a parent molecule, which can enhance its ability to cross biological membranes, including

the blood-brain barrier.[3]

Metabolic Stability: The rigid cage structure is resistant to metabolic degradation, protecting

adjacent functional groups and prolonging the pharmacokinetic profile of a drug.

Three-Dimensionality: In an era where many drug candidates are "flat" aromatic structures,

the well-defined, three-dimensional nature of adamantane allows for precise spatial

orientation of substituents, enabling highly specific interactions with biological targets such

as enzyme active sites or receptor binding pockets.[3]

These properties have led to the successful development of numerous adamantane-based

drugs, including the antiviral agent Amantadine and the Alzheimer's disease therapeutic

Memantine (1-amino-3,5-dimethyladamantane).[3][4] The strategic placement of substituents

on the adamantane core is critical for tuning a compound's pharmacological activity. This guide

focuses specifically on the 1,4-dimethyl derivative, an isomer whose unique substitution pattern

offers a distinct spatial arrangement compared to more common derivatives.

Core Properties of 1,4-Dimethyladamantane
The fundamental identity and characteristics of 1,4-dimethyladamantane are summarized

below. It is crucial to note that while basic identifiers are well-established, detailed experimental

physical properties are not widely reported in the literature, reflecting its status as a less

common isomer.

Chemical Identity
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Identifier Value Source(s)

CAS Number 16267-35-9 [5][6]

Molecular Formula C₁₂H₂₀ [5][6][7]

Molecular Weight 164.29 g/mol [5][6][7]

IUPAC Name

1,4-

dimethyltricyclo[3.3.1.13,7]dec

ane

[5]

Synonyms
1,4-Dimethyladamantane,

stereoisomer
[5]

Stereochemistry
The 1,4-substitution pattern on the adamantane cage gives rise to two possible stereoisomers,

syn (cis) and anti (trans), depending on the relative orientation of the two methyl groups. This is

a critical consideration for both synthesis and biological evaluation, as the different spatial

arrangements can lead to distinct physical properties and pharmacological activities.

Caption: Stereoisomers of 1,4-dimethyladamantane.

Physical and Chemical Properties
The majority of publicly available data on the physical properties of 1,4-dimethyladamantane
are predicted through computational models. Experimental values are not consistently reported

in the literature.
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Property Predicted Value Unit Source

Boiling Point 206.7 ± 7.0 °C [7]

Flash Point 65.9 ± 11.7 °C [7]

Density 0.943 ± 0.06 g/cm³ [7]

LogP (Octanol/Water) 3.469 - 4.5 [5][7][8]

Water Solubility
log₁₀WS = -3.32

(insoluble)
mol/L [8]

Experimental Data:

Kovats Retention Index: A measure used in gas chromatography, experimental values on

standard non-polar columns range from 1172 to 1211.[5] This indicates a non-polar

compound with moderate volatility.

Synthesis of 1,4-Dimethyladamantane
Direct, selective synthesis of 1,4-dimethyladamantane is synthetically challenging. Unlike the

thermodynamically favored 1,3- and 1,3,5- isomers, which can often be formed through Lewis

acid-catalyzed rearrangements, the 1,4-isomer requires a more directed, multi-step approach.

[9] Functionalization at the C4 (methylene) position is significantly more difficult than at the

C1/C3/C5/C7 (methine, or bridgehead) positions.

A plausible, though not experimentally validated in a single procedure, synthetic pathway can

be constructed based on established methods for the synthesis of other 1,4-disubstituted

adamantanes.[10][11] The strategy hinges on using a ketone functionality at the 4-position to

enable subsequent transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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